Cas no 13087-86-0 (p-Heptyloxyphenol)

• Product Name: p-Heptyloxyphenol
• CAS No: 13087-86-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 86863
• PubChem ID: 25641
• Update Time: 2025-04-18

p-Heptyloxyphenol Chemical and Physical Properties

Names and Identifiers

• p-Heptyloxyphenol
• 4-N-HEPTYLOXYPHENOL ,98%
• Q27074136
• 4-(HEPTYLOXY)PHENOL
• NS00122131
• 4-heptoxyphenol
• A-45594
• CS-0000200
• 13087-86-0
• DTXSID5022483
• 4-(Heptyloxy)phenol, 97%
• CHEMBL193558
• 4-(Heptyloxy)benzolol
• SR-03000000077-1
• A806078
• BDBM50341558
• FT-0616779
• CHEBI:34406
• Hydroquinone Monoheptyl Ether
• HY-30263
• 3-06-00-04391 (Beilstein Handbook Reference)
• p-(Heptyloxy)phenol
• 13037-86-0
• AC 45594
• GTPL5422
• D90872
• MFCD00002338
• UNII-W9GSE02182
• J27.312K
• FT-0619173
• H0441
• AC45594
• BRN 1871129
• p-n-Heptyloxyphenol
• SCHEMBL1401769
• 4-Heptyloxy-phenol
• Phenol, 4-(heptyloxy)-
• J-005801
• AKOS003382510
• 4-n-Heptyloxyphenol
• AS-57741
• Phenol, p-(heptyloxy)-
• W9GSE02182
• 4-Heptyloxyphenol
• BIDD:ER0034

• Inchi： 1S/C13H20O2/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10,14H,2-6,11H2,1H3
• InChI Key： HZBABTUFXQLADL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CCCCCCC

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46
• LogP: 3.74140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols